![molecular formula C20H23FN2O2S B5345782 4-(4-fluorobenzyl)-3-isopropyl-1-(3-thienylcarbonyl)-1,4-diazepan-5-one](/img/structure/B5345782.png)
4-(4-fluorobenzyl)-3-isopropyl-1-(3-thienylcarbonyl)-1,4-diazepan-5-one
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Overview
Description
4-(4-fluorobenzyl)-3-isopropyl-1-(3-thienylcarbonyl)-1,4-diazepan-5-one is a chemical compound that belongs to the class of benzodiazepines. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
4-(4-fluorobenzyl)-3-isopropyl-1-(3-thienylcarbonyl)-1,4-diazepan-5-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit anxiolytic, sedative, and anticonvulsant activities. This compound has also been studied for its potential use in the treatment of various neurological disorders such as anxiety, insomnia, and epilepsy.
Mechanism of Action
The exact mechanism of action of 4-(4-fluorobenzyl)-3-isopropyl-1-(3-thienylcarbonyl)-1,4-diazepan-5-one is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) receptor, which is responsible for inhibiting neuronal activity in the central nervous system. This compound enhances the binding of GABA to its receptor, resulting in an increase in inhibitory neurotransmission and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
This compound has been found to exert various biochemical and physiological effects. It has been shown to reduce anxiety and induce sedation in animal models. This compound has also been found to exhibit anticonvulsant activity and can prevent seizures in animal models of epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(4-fluorobenzyl)-3-isopropyl-1-(3-thienylcarbonyl)-1,4-diazepan-5-one in lab experiments is its well-established pharmacological profile. This compound has been extensively studied and its effects on the central nervous system are well understood. However, one of the limitations of using this compound is its potential for abuse and dependence. Therefore, it is important to use caution when handling and administering this compound in lab experiments.
Future Directions
There are several future directions for the study of 4-(4-fluorobenzyl)-3-isopropyl-1-(3-thienylcarbonyl)-1,4-diazepan-5-one. One area of interest is the development of new analogs with improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of various neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
Synthesis Methods
The synthesis of 4-(4-fluorobenzyl)-3-isopropyl-1-(3-thienylcarbonyl)-1,4-diazepan-5-one involves the reaction of 3-thiophenecarboxylic acid with 4-fluorobenzylamine in the presence of thionyl chloride. The resulting intermediate is then reacted with isopropylamine and acetic anhydride to produce the final product.
properties
IUPAC Name |
4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1-(thiophene-3-carbonyl)-1,4-diazepan-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O2S/c1-14(2)18-12-22(20(25)16-8-10-26-13-16)9-7-19(24)23(18)11-15-3-5-17(21)6-4-15/h3-6,8,10,13-14,18H,7,9,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSCOLLHWQUOGPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CN(CCC(=O)N1CC2=CC=C(C=C2)F)C(=O)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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